Cas no 6154-45-6 (Benzoyl-L-tyrosine 4-nitroanilide)

• Product Name: Benzoyl-L-tyrosine 4-nitroanilide
• CAS No: 6154-45-6
• MF: C₂₂H₁₉N₃O₅
• MW: 405.403365373611
• MDL: MFCD00038109
• CID: 512051
• PubChem ID: 188992
• Update Time: 2025-11-01

Benzoyl-L-tyrosine 4-nitroanilide Chemical and Physical Properties

Names and Identifiers

• (S)-N-(3-(4-Hydroxyphenyl)-1-((4-nitrophenyl)amino)-1-oxopropan-2-yl)benzamide
• Benzenepropanamide, a-(benzoylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)-
• Benzoyl-L-tyrosine 4-nitroanilide
• Bz-Tyr-pNA
• N-Benzoyl-L-tyrosine p-nitroanilide
• N-[3-(4-Hydroxyphenyl)-1-(4-nitroanilino)-1-oxopropan-2-yl]benzenecarboximidic acid
• L-BTpNA
• N-[(2S)-3-(4-hydroxyphenyl)-1-(4-nitroanilino)-1-oxopropan-2-yl]benzamide
• MFCD00038109
• SCHEMBL1351202
• Benzoyltyrosine 4-nitroanilide
• Benzoyl-L-tyrosine p-nitroanilide
• (S)-N-(3-(4-hydroxyphenyl)-1-(4-nitrophenylamino)-1-oxopropan-2-yl)benzamide
• (S)-alpha-(Benzoylamino)-4-hydroxy-N-(4-nitrophenyl)benzenepropanamide
• DTXSID60977108
• 6154-45-6
• DA-61968
• HY-134445
• BTPNA
• N-[1-(4-Hydroxybenzyl)-2-(4-nitroanilino)-2-oxoethyl]benzamide #
• CS-0142416
• G77529

• MDL： MFCD00038109
• Inchi： 1S/C22H19N3O5/c26-19-12-6-15(7-13-19)14-20(24-21(27)16-4-2-1-3-5-16)22(28)23-17-8-10-18(11-9-17)25(29)30/h1-13,20,26H,14H2,(H,23,28)(H,24,27)/t20-/m0/s1
• InChI Key： CJERUMAUMMIPRF-FQEVSTJZSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(C1C=CC=CC=1)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 405.13200
• Monoisotopic Mass: 405.132471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 3.6

Experimental Properties

• Color/Form: White powder
• Density: 1.373
• Boiling Point: 776.8 °C at 760 mmHg
• Flash Point: 423.6 °C
• Refractive Index: 1.677
• PSA: 124.25000
• LogP: 4.26730

Benzoyl-L-tyrosine 4-nitroanilide Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Benzoyl-L-tyrosine 4-nitroanilide

Benzoyl-L-Tyrosine 4-Nitroanilide: A Comprehensive Overview

Benzoyl-L-Tyrosine 4-Nitroanilide, also known by its CAS number 6154-45-6, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, which combines the structural elements of benzoyl, L-tyrosine, and 4-nitroanilide groups, has been extensively studied for its unique properties and potential applications in various scientific domains. In recent years, advancements in synthetic methodologies and analytical techniques have shed new light on its synthesis, characterization, and functional applications.

The benzoyl group in Benzoyl-L-Tyrosine 4-Nitroanilide contributes to the compound's stability and reactivity. This aromatic moiety is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic substitution. The L-tyrosine component introduces a hydroxyl group and an amino group, which are crucial for hydrogen bonding and other intermolecular interactions. These features make the compound highly versatile in biochemical environments.

Recent studies have focused on the 4-nitroanilide moiety of Benzoyl-L-Tyrosine 4-Nitroanilide, highlighting its role in modulating the electronic properties of the molecule. The nitro group is a strong electron-withdrawing group, which significantly influences the compound's reactivity and spectroscopic properties. Researchers have explored its potential as a fluorescent probe for detecting specific biomolecules, such as enzymes or nucleic acids, due to its ability to undergo conformational changes upon interaction with target molecules.

One of the most promising applications of Benzoyl-L-Tyrosine 4-Nitroanilide lies in its use as a building block for peptide synthesis. Its unique structure allows for the creation of complex peptide sequences with tailored functionalities. For instance, scientists have utilized this compound to develop bioactive peptides that mimic natural ligands, which could potentially be used in drug discovery and development.

In addition to its role in peptide synthesis, Benzoyl-L-Tyrosine 4-Nitroanilide has been investigated for its potential in fluorescence-based sensing. By incorporating this compound into sensor devices, researchers have demonstrated its ability to detect analytes such as metal ions or organic molecules with high sensitivity and selectivity. This property makes it a valuable tool in analytical chemistry and environmental monitoring.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of Benzoyl-L-Tyrosine 4-Nitroanilide. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions, which are responsible for its fluorescence properties. These findings have paved the way for further exploration of its use in optoelectronic devices and imaging technologies.

Furthermore, the stereochemistry of Benzoyl-L-Tyrosine 4-Nitroanilide plays a critical role in its biological activity. The L-form of tyrosine ensures proper folding and interaction with biological systems, making it an ideal candidate for studying protein-protein interactions or enzyme kinetics. Researchers have utilized this compound to design inhibitors for specific enzymes, contributing to the development of novel therapeutic agents.

In conclusion, Benzoyl-L-Tyrosine 4-Nitroanilide (CAS No 6154-45-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, biochemistry, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.